Cas no 2098066-76-1 (N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide)

• Product name: N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide
• CAS No: 2098066-76-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5048244

N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide
• N,N-diethyl-2-(4-formylpyrazol-1-yl)acetamide
• N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide

• Inchi： 1S/C10H15N3O2/c1-3-12(4-2)10(15)7-13-6-9(8-14)5-11-13/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： OURSXJUYVRERQY-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=O)C=N1)N(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Topological Polar Surface Area: 55.2
• XLogP3: 0.1

Additional information on N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide

Comprehensive Overview of N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide (CAS No. 2098066-76-1)

N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide (CAS No. 2098066-76-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique pyrazole core and formyl functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a diethylacetamide moiety, enhances its solubility and reactivity, making it a valuable asset in modern synthetic applications.

The growing interest in N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide is partly driven by its potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for pharmaceutical intermediates, particularly in the development of targeted therapies. The formyl group in the compound offers a reactive site for further modifications, enabling the creation of derivatives with tailored biological activities. This aligns with the current trend in precision medicine, where customized molecular designs are crucial for addressing unmet medical needs.

In the agrochemical sector, N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide is being investigated for its potential as a precursor to novel crop protection agents. The pyrazole ring is a common motif in many pesticides and herbicides, and the introduction of the formyl functionality could lead to compounds with improved efficacy and environmental profiles. This is particularly relevant as the industry shifts toward sustainable and eco-friendly solutions, a topic frequently searched by professionals and stakeholders.

From a material science perspective, the compound's unique structure opens doors to innovations in functional materials. Its ability to participate in condensation reactions and form stable linkages makes it a candidate for designing advanced polymers or coatings. This aligns with the rising demand for high-performance materials in electronics, automotive, and aerospace industries—areas where users often search for cutting-edge chemical solutions.

The synthesis of N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide typically involves multi-step organic reactions, including amide coupling and pyrazole formylation. These processes are optimized to ensure high yield and purity, critical for industrial-scale production. Researchers and manufacturers frequently inquire about synthetic protocols and scaling strategies, reflecting the compound's commercial and academic relevance.

Quality control and analytical characterization are paramount when working with N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its identity and purity. These methods are often discussed in online forums and scientific communities, highlighting the compound's technical complexity and the need for rigorous standards.

In summary, N,N-Diethyl-2-(4-formyl-1H-pyrazol-1-yl)acetamide (CAS No. 2098066-76-1) represents a compelling example of how tailored molecular design can address diverse industrial and scientific challenges. Its applications span drug development, agrochemical innovation, and material engineering, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple high-impact fields.